![molecular formula C13H10N2OS2 B2510009 2-(methylsulfanyl)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one CAS No. 338779-17-2](/img/structure/B2510009.png)
2-(methylsulfanyl)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one
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Overview
Description
The compound “2-(methylsulfanyl)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one” is a type of thieno[2,3-d]pyrimidin-4(3H)-one . These compounds have been designed, synthesized, and screened against Mycobacteria as part of a program to develop new antitubercular agents . Some of these compounds have shown significant antimycobacterial activity against Mycobacterium tuberculosis H37Ra (ATCC 25177) and Mycobacterium bovis BCG (ATCC 35743) .
Synthesis Analysis
Thieno[2,3-d]pyrimidin-4(3H)-ones were synthesized and evaluated as potential antitubercular agents . The synthesis involved the design of a number of these compounds, which were then screened against Mycobacteria . The active compounds were studied for cytotoxicity against four cell lines and were found to be non-cytotoxic .Scientific Research Applications
Synthesis and Chemical Properties
- A study by Dos Santos et al. (2015) described the highly regioselective synthesis of a series of 3,6-disubstituted 2-(methylsulfanyl)pyrimidin-4(3H)-ones. These compounds were synthesized with good yields under mild basic conditions, showcasing the compound's versatility in chemical synthesis (Dos Santos et al., 2015).
Antitumor Activity
- Research by Hafez and El-Gazzar (2017) indicated that derivatives of 2-(methylsulfanyl)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one showed potent anticancer activity against various human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma, comparable to the activity of doxorubicin (Hafez & El-Gazzar, 2017).
Nucleophilic Displacement Studies
- Kikelj et al. (2010) demonstrated the nucleophilic displacement of a methylsulfanyl group on substituted pyrimidinones. This study highlighted a method for introducing amino groups and forming carbon-carbon bonds, indicating the compound's potential in advanced chemical synthesis (Kikelj et al., 2010).
Crystal Structure Analysis
- A study by Glidewell et al. (2003) investigated the crystal structure of benzylation and nitrosation derivatives of 4-amino-2-(methylsulfanyl)pyrimidin-6(1H)-one. This research provides valuable insights into the molecular structure and potential applications in material sciences (Glidewell et al., 2003).
Condensation Reactions
- Chmielowiec et al. (2004) explored the condensation of a secondary amine with a uracil derivative, including 2-(methylsulfanyl)pyrimidin-4(3H)-one. This study showed the synthesis of pyrimidine derivatives with high yield, emphasizing the compound's role in organic synthesis (Chmielowiec et al., 2004).
Domino Reactions in Organic Synthesis
- Erkin and Ramsh (2014) reported a domino reaction involving 3-methyl-1-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]-4-[(phenylimino)methyl]-1H-pyrazol-5-ol. This study highlights the compound's utility in complex organic reactions, furthering its importance in synthetic chemistry (Erkin & Ramsh, 2014).
Mechanism of Action
Target of Action
The primary targets of the compound 2-(methylsulfanyl)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one are Mycobacteria . It has been observed that this compound has significant antimycobacterial activity against Mycobacterium tuberculosis H37Ra and Mycobacterium bovis BCG .
Mode of Action
The compound 2-(methylsulfanyl)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one interacts with its targets by inhibiting the Cytochrome bd oxidase (Cyt-bd), an enzyme that plays a crucial role in the energy metabolism of Mycobacteria . This inhibition disrupts the normal functioning of the bacteria, leading to its death .
Biochemical Pathways
The compound 2-(methylsulfanyl)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one affects the energy metabolism pathway of the Mycobacteria . By inhibiting the Cyt-bd, it disrupts the ATP production, which is essential for the survival and growth of the bacteria . The downstream effects include the death of the bacteria due to energy deprivation .
Pharmacokinetics
The compound’s antimycobacterial activity suggests that it is able to reach its target in the bacteria and exert its inhibitory effect .
Result of Action
The molecular and cellular effects of the action of 2-(methylsulfanyl)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one include the inhibition of the Cyt-bd enzyme, disruption of the energy metabolism, and ultimately, the death of the Mycobacteria .
properties
IUPAC Name |
2-methylsulfanyl-3-phenylthieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2OS2/c1-17-13-14-10-7-8-18-11(10)12(16)15(13)9-5-3-2-4-6-9/h2-8H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJUMTBAVRGSCNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC2=C(C(=O)N1C3=CC=CC=C3)SC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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